N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide
• InChI: InChI=1S/C16H14N2O5/c1-10-3-2-4-12(15(10)18(20)21)16(19)17-11-5-6-13-14(9-11)23-8-7-22-13/h2-6,9H,7-8H2,1H3,(H,17,19)
• InChI Key: AGXASINVAPJMLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC3=C(C=C2)OCCO3)[N+](=O)[O-]
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely used in scientific research for its inhibitory effects on glycogen synthase kinase 3β (GSK-3β). GSK-3β is an enzyme that plays a crucial role in various cellular processes, including glycogen metabolism, cell differentiation, and apoptosis. The inhibition of GSK-3β by this compound has been shown to have significant implications in many areas of research, including neuroscience, cancer, and diabetes.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide inhibits this compoundβ by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, leading to downstream effects on various cellular processes.
Biochemical and Physiological Effects
The inhibition of this compoundβ by this compound has been shown to have significant biochemical and physiological effects. In the brain, the inhibition of this compoundβ has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. In cancer research, the inhibition of this compoundβ has been shown to have anti-tumor effects and to sensitize cancer cells to chemotherapy. In diabetes research, the inhibition of this compoundβ has been shown to improve insulin sensitivity and to reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide in lab experiments is its specificity for this compoundβ. This allows researchers to study the effects of this compoundβ inhibition without affecting other cellular processes. However, one of the limitations of using this compound is its potential off-target effects. This can lead to unintended effects on other cellular processes, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for the use of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide in scientific research. One area of future research is the development of more specific this compoundβ inhibitors that have fewer off-target effects. Another area of future research is the study of the effects of this compoundβ inhibition in other areas of research, such as inflammation and cardiovascular disease. Additionally, the use of this compound in combination with other drugs or therapies is an area of future research that has the potential to improve treatment outcomes in many diseases.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide involves a multi-step process that begins with the reaction of 3-methyl-2-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2,3-dihydro-1,4-benzodioxin-6-amine in the presence of a base to form the desired product. The final compound is obtained through purification and isolation steps.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2-nitrobenzamide has been extensively used in scientific research for its inhibitory effects on this compoundβ. The inhibition of this compoundβ has been shown to have significant implications in many areas of research, including neuroscience, cancer, and diabetes.